![molecular formula C11H12BrNO4 B7557036 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid](/img/structure/B7557036.png)
2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid, also known as BFA, is a chemical compound that has been extensively studied for its potential therapeutic properties. It belongs to the class of amino acids and is a derivative of furan.
Mechanism of Action
The exact mechanism of action of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of phospholipase A2, an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the replication of certain viruses, such as HIV and hepatitis C virus.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid in lab experiments is its specificity. This compound has been shown to selectively inhibit the activity of certain enzymes and proteins, which makes it a useful tool for studying various cellular processes. However, one of the main limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to certain cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid. One area of research is the development of novel this compound derivatives with improved therapeutic properties. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid involves the reaction of 5-bromofuran-2-carboxylic acid with cyclopropylmethylamine. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques. The purity and yield of the final product depend on the reaction conditions and purification techniques used.
Scientific Research Applications
2-[(5-Bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-[(5-bromofuran-2-carbonyl)-(cyclopropylmethyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO4/c12-9-4-3-8(17-9)11(16)13(6-10(14)15)5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZSMKDAKJKGYFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN(CC(=O)O)C(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.